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Compound of Interest

Compound Name: AMBROX DL

Cat. No.: B1205197 Get Quote

In the realm of synthetic ambergris notes, AMBROX® DL and Cetalox® are two prominent

aroma chemicals prized for their ability to impart rich, warm, and substantive qualities to

fragrances and flavors. While often used interchangeably due to a shared chemical identity, a

closer examination of their sensory profiles reveals subtle yet significant distinctions crucial for

discerning researchers and product developers. This guide provides a comparative analysis of

their sensory attributes, supported by a detailed experimental protocol for sensory panel

evaluation.

Executive Summary: Both AMBROX® DL and Cetalox® are trade names for dodecahydro-

3a,6,6,9a-tetramethylnaphtho[2,1-b]furan, a synthetic substitute for ambergris.[1][2][3][4][5]

They share the same CAS number, 3738-00-9, and chemical formula, C16H28O. However,

their sensory characteristics are not identical. Cetalox® is the racemic mixture, offering a clean,

dry, and woody-amber character.[1][6] In contrast, AMBROX® DL, a Firmenich product, is a

blend of Cetalox® and another captive ingredient, Cachalox®, which contributes to a more

complex profile with musky and powdery undertones.[1]

Comparative Sensory & Chemical Data
The following table summarizes the key characteristics of AMBROX® DL and Cetalox®, based

on available data.
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Feature AMBROX® DL Cetalox®

CAS Number 3738-00-9 3738-00-9

Chemical Formula C16H28O C16H28O

Olfactive Family Ambery Ambery

General Description

A powerful and elegant woody-

amber character with dry,

clean musky undertones and

subtle powdery sweetness.[1]

An extremely powerful and

elegant ambery note with a

strong woody character.[4]

Described as having a more

linear and clean dry wood

character compared to the

laevo-enantiomer.[1]

Key Nuances
Complex, with refined animalic

warmth.[1]

Creamy, skin-musk character.

[6]

Composition
A blend of Cetalox® (racemic

mixture) and Cachalox®.[1]

Racemic mixture of

enantiomers.[1][6]

Appearance White pasty solid.[1] Crystalline solid.[4]

Substantivity
Lasts > 1 month on a smelling

strip.[1]

High substantivity and

performance.[4]

Experimental Protocol: Sensory Panel Evaluation of
Ambery Aroma Chemicals
This section details a standardized methodology for the sensory evaluation of AMBROX® DL,

Cetalox®, and other ambery aroma chemicals.

1. Objective: To quantitatively and qualitatively assess and compare the olfactory

characteristics of AMBROX® DL and Cetalox®.

2. Panelist Selection:

A panel of 15-20 trained assessors with demonstrated experience in the sensory evaluation

of fragrance ingredients.
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Panelists should be screened for anosmia to specific compounds and their ability to

consistently identify and rate the intensity of various odor descriptors.

3. Sample Preparation:

Prepare 1% solutions of AMBROX® DL and Cetalox® in an odorless, non-polar solvent such

as dipropylene glycol (DPG).

Label samples with randomized three-digit codes to prevent bias.

Prepare smelling strips by dipping 1 cm of the strip into the prepared solutions. Allow the

solvent to evaporate for 30 seconds before evaluation.

4. Evaluation Procedure:

Conduct the evaluation in a well-ventilated, odor-free room.

Panelists will evaluate the coded smelling strips in a randomized order.

A "warm-up" or reference sample (e.g., a known ambergris tincture or another standard

ambery chemical) may be provided to calibrate the panel.

Panelists will rate the intensity of predefined sensory attributes on a 10-point scale (0 = not

perceptible, 10 = extremely intense). Key attributes to evaluate include:

Ambery

Woody

Musky

Powdery

Sweet

Animalic

Dry
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Overall Complexity

Panelists will also provide a qualitative description of the odor profile and note any perceived

differences in the evolution of the scent over time (top, middle, and base notes).

5. Data Analysis:

Collect and analyze the quantitative data using statistical methods such as Analysis of

Variance (ANOVA) to determine significant differences in the intensity ratings between the

two samples.

Compile and analyze the qualitative descriptions to identify recurring themes and descriptors

for each sample.

Experimental Workflow
The following diagram illustrates the key stages of the sensory panel evaluation process.
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Sensory Panel Evaluation Workflow

Preparation Phase

Evaluation Phase

Analysis Phase

Panelist Selection & Training

Sample Preparation (1% in DPG)

Sample Coding (Randomized)

Olfactory Evaluation (Smelling Strips)

Quantitative Rating (10-point scale) Qualitative Description

Data Collection

Statistical Analysis (ANOVA) Qualitative Analysis

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for Sensory Panel Evaluation of Aroma Chemicals.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1205197?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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